Cas no 946312-70-5 (4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 946312-70-5
• MF: C₁₈H₁₉N₅O₅S
• MW: 417.438962221146
• CID: 6317084
• PubChem ID: 42477467
• Update Time: 2025-10-29

4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 946312-70-5
• 4-(azepan-1-ylsulfonyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide
• F2483-0036
• AKOS024651243
• 4-(azepane-1-sulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(azepan-1-ylsulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C18H19N5O5S/c24-16(20-18-22-21-17(27-18)15-9-10-19-28-15)13-5-7-14(8-6-13)29(25,26)23-11-3-1-2-4-12-23/h5-10H,1-4,11-12H2,(H,20,22,24)
• InChI Key： GUFONIQLSPHJQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3=CC=NO3)O2)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 417.11068990g/mol
• Monoisotopic Mass: 417.11068990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 140Ų

Additional information on 4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to Compound with CAS No. 946312-70-5 and Its Applications in Chemical Biology

Compound with the CAS number 946312-70-5 is a highly specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The compound is formally known as 4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide, a name that encapsulates its complex molecular architecture. This introduction aims to provide a comprehensive overview of the compound, its synthesis, biological activities, and potential applications, particularly in the context of modern pharmaceutical research.

The molecular structure of this compound features several key functional groups that contribute to its remarkable properties. The presence of an azepane-1-sulfonyl moiety at the 4-position of the benzamide core introduces a rigid, cyclic structure that can influence both the solubility and binding affinity of the molecule. Additionally, the incorporation of a 1,2-oxazol-5-yl group at the 5-position of the benzamide moiety adds another layer of complexity, potentially enhancing interactions with biological targets. The terminal 1,3,4-oxadiazol-2-yl group further contributes to the molecule's overall functionality, making it a versatile scaffold for drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The compound with CAS no. 946312-70-5 is no exception and has been studied for its potential role in modulating various biological pathways. One of the most promising areas of research involves its interaction with enzymes and receptors involved in inflammation and pain signaling. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain inflammatory mediators, making it a candidate for developing novel anti-inflammatory agents.

The synthesis of 4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including the formation of the azepane ring via cyclization reactions, followed by sulfonylation and subsequent functionalization with the oxazole and oxadiazole moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve higher selectivity and efficiency in these transformations.

The biological activity of this compound has been evaluated through various in vitro assays designed to assess its interaction with target proteins and enzymes. Notably, studies have shown that it can bind to certain serine proteases with high affinity, suggesting potential applications in inhibiting proteolytic enzymes involved in pathogenic processes. Additionally, its ability to modulate receptor activity has been explored, particularly in contexts related to neurological disorders where receptor dysregulation plays a significant role.

The pharmacokinetic properties of 4-(azepane-1-sulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide are also critical factors that determine its suitability for therapeutic use. Initial pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing an effective drug candidate. Further research is ongoing to optimize these properties through structural modifications aimed at enhancing bioavailability and reducing potential side effects.

In conclusion, compound with CAS no. 946312-70-5 represents a significant advancement in the field of chemical biology due to its unique structure and promising biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and biotechnology.